Cas no 2229210-11-9 (tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate
• CAS No: 2229210-11-9
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6092699
• PubChem ID: 165687206
• Update Time: 2025-06-14

tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate
• tert-butyl N-[4-(3-amino-1-hydroxypropyl)phenyl]carbamate
• 2229210-11-9
• EN300-1876259

• Inchi： 1S/C14H22N2O3/c1-14(2,3)19-13(18)16-11-6-4-10(5-7-11)12(17)8-9-15/h4-7,12,17H,8-9,15H2,1-3H3,(H,16,18)
• InChI Key： MELGJJYLMYENKB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(CCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate (CAS No. 2229210-11-9)

tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate (CAS No. 2229210-11-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its CAS number 2229210-11-9, is a carbamate derivative featuring a tert-butyl group and an amino-hydroxypropyl side chain. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's tert-butyl moiety provides steric hindrance, which can enhance stability and influence reactivity in synthetic pathways. Meanwhile, the 3-amino-1-hydroxypropyl group introduces both amino and hydroxyl functionalities, enabling diverse chemical modifications. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, as these are hot topics in modern medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound's ability to serve as a building block for peptide mimetics and small-molecule inhibitors aligns with current trends in personalized therapeutics. Its CAS number 2229210-11-9 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From a synthetic perspective, the compound's carbamate linkage offers robustness under various conditions, making it suitable for multi-step organic synthesis. The phenyl ring further enhances its versatility, allowing for electrophilic aromatic substitutions or cross-coupling reactions. These properties are critical for researchers exploring new chemical entities (NCEs) or proteolysis-targeting chimeras (PROTACs), which are among the most searched topics in drug discovery forums.

Quality control of tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate is paramount, given its role in high-value pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency. The compound's CAS registry number 2229210-11-9 is often cross-referenced in patent literature and regulatory submissions, underscoring its importance in compliant manufacturing processes.

Beyond its synthetic utility, this compound has also been explored in biomaterial science. The hydroxypropyl segment can facilitate polymer functionalization, while the amino group enables surface modification for biomedical devices. Such applications resonate with the increasing interest in smart materials and bioactive coatings, which are frequently discussed in scientific literature and industry reports.

In summary, tert-butyl N-4-(3-amino-1-hydroxypropyl)phenylcarbamate (CAS No. 2229210-11-9) is a multifaceted compound with broad applicability in pharmaceutical research, material science, and chemical biology. Its structural features and functional groups make it a cornerstone for innovation in these fields, addressing contemporary challenges such as drug resistance and biocompatibility. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.